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Compound of Interest

Compound Name: Yttrium oxide

Cat. No.: B073054

For immediate release: This document provides essential safety protocols, personal protective
equipment (PPE) recommendations, and operational and disposal plans for handling yttrium
oxide in a laboratory setting. The information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in accordance with regulatory
guidelines.

Yttrium oxide (Y20s), a white, odorless powder, is a stable compound under normal
conditions.[1] However, it is classified as causing skin and serious eye irritation, and may cause
respiratory irritation.[1] Adherence to proper disposal procedures is critical to mitigate potential
health risks and ensure environmental safety.

Immediate Safety and Handling

Before handling yttrium oxide, ensure that a well-ventilated area, preferably a chemical fume
hood, is available to minimize dust inhalation.[2] In case of accidental exposure, follow these
first-aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation persists.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1]

 Ingestion: Clean the mouth with water and seek medical attention.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes

the recommended equipment.

Personal Protective

Specifications and

Body Part .
Equipment Remarks
Safety glasses with side- Must comply with EN 166 (EU)
Eyes/Face )
shields or goggles. or NIOSH (US) standards.[3]
- Chemical-resistant gloves Inspect gloves for any signs of
in

(e.g., nitrile rubber).

wear before use.[2][4]

Lab coat or protective work

clothing.

Should be worn to prevent skin

contact.[2]

Respiratory

NIOSH/MSHA-approved

respirator.

Required when engineering
controls are insufficient or
when handling fine dust.[2][5]

Occupational Exposure Limits

Regulatory bodies have established exposure limits for yttrium and its compounds to protect

laboratory personnel.
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Organization Exposure Limit Value Notes

Time-Weighted
Recommended
NIOSH 1 mg/m3 Average (TWA) over a

Exposure Limit (REL
p (REL) 10-hour workday.[1][5]

o Legally enforceable
Permissible Exposure
OSHA 1 mg/m3 TWA over an 8-hour

Limit (PEL)
workday.[1][5]
The concentration that
] is likely to cause
Immediately ] ]
) death or immediate or
NIOSH Dangerous to Life or 500 mg/m3

effects.[2]

Step-by-Step Disposal Procedure

Yttrium oxide waste is classified as hazardous and must be disposed of in accordance with
federal, state, and local regulations.[1] Do not dispose of yttrium oxide down the drain or in
regular trash.[1][2]

» Waste Collection:

o Carefully sweep up any yttrium oxide powder, avoiding dust formation.[1][3]

o Place the waste into a suitable, clearly labeled, and tightly sealed container.[3][6]
o Container Labeling:

o Label the container with "Hazardous Waste" and "Yttrium Oxide."

o Include the date of accumulation and any other information required by your institution's
safety protocols.

e Storage:
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o Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[1][3]

o Professional Disposal:

o Contact a licensed professional waste disposal service to arrange for pickup and proper
disposal.[7]

o Provide the disposal service with the Safety Data Sheet (SDS) for yttrium oxide.

Disposal Workflow

The following diagram outlines the standard procedure for the proper disposal of yttrium oxide

waste.
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Yttrium Oxide Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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